Cas no 954830-02-5 (5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide)

5-Cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a specialized triazole-based compound with a unique structural framework, incorporating cyclopropyl, acetamidophenyl, and methoxyphenyl moieties. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for drug discovery targeting enzymes or receptors where triazole derivatives exhibit activity. The presence of both polar (acetamido) and lipophilic (cyclopropyl, methoxyphenyl) groups may enhance binding affinity and pharmacokinetic properties. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in synthetic chemistry for developing bioactive molecules. The compound’s stability and synthetic accessibility further support its use in research applications.

5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide structure

954830-02-5 structure

Product Name:5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

CAS No:954830-02-5

MF:C₂₁H₂₁N₅O₃

MW:391.423144102097

CID:5431120

Update Time:2025-06-07

5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-acetamidophenyl)-5-cyclopropyl-1-(4-methoxyphenyl)triazole-4-carboxamide
- 5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C21H21N5O3/c1-13(27)22-15-5-7-16(8-6-15)23-21(28)19-20(14-3-4-14)26(25-24-19)17-9-11-18(29-2)12-10-17/h5-12,14H,3-4H2,1-2H3,(H,22,27)(H,23,28)
- InChI Key： VBDUAWBCAMWRRG-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(OC)C=C2)C(C2CC2)=C(C(NC2=CC=C(NC(=O)C)C=C2)=O)N=N1

5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3375-2941-2μmol	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3375-2941-5μmol	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3375-2941-10μmol	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3375-2941-20μmol	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3375-2941-1mg	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3375-2941-2mg	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3375-2941-3mg	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3375-2941-4mg	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3375-2941-5mg	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3375-2941-10mg	5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	954830-02-5	90%+	10mg	$79.0	2023-04-26

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Additional information on 5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954830-02-5)

5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954830-02-5) is a structurally complex and pharmacologically significant compound belonging to the 1,2,3-triazole family. This molecule has garnered attention in medicinal chemistry due to its unique scaffold, which combines a cyclopropyl group, an acetamidophenyl moiety, and a methoxyphenyl substituent. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's 1,2,3-triazole core is a hallmark of click chemistry, a technique widely used in modern drug development. Its carboxamide functionality enhances binding affinity to biological targets, making it a promising candidate for kinase inhibition. Recent studies suggest that derivatives of this compound may exhibit activity against protein kinases, which are often implicated in cancer and autoimmune diseases. This aligns with the growing demand for small-molecule inhibitors in precision medicine.

In the context of AI-driven drug discovery, 5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide exemplifies how computational tools can optimize lead compounds. Molecular docking simulations have predicted favorable interactions with ATP-binding sites, a feature highly sought after in kinase inhibitor design. This has sparked interest among pharmaceutical companies exploring next-generation therapeutics for chronic conditions.

Another area of exploration is the compound's potential role in neuroprotection. Preliminary data indicate that its methoxyphenyl group may confer antioxidant properties, a topic of high relevance given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers are investigating whether this molecule could modulate oxidative stress pathways, a key focus in aging research.

From a synthetic chemistry perspective, the cyclopropyl ring in CAS No. 954830-02-5 introduces steric constraints that can fine-tune pharmacokinetic properties. This aligns with the industry's shift toward bioavailability-enhancing modifications. The compound's logP value and hydrogen-bonding capacity suggest favorable drug-likeness, meeting criteria outlined in Lipinski's Rule of Five—a frequent search query among medicinal chemists.

Environmental considerations also come into play. As green chemistry gains traction, the synthesis of 1,2,3-triazole derivatives via copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a low-waste method—adds to the appeal of this compound. This resonates with laboratories aiming to reduce their carbon footprint while maintaining high yields.

In summary, 5-cyclopropyl-N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide represents a multifaceted tool for addressing contemporary challenges in drug development, computational chemistry, and sustainable synthesis. Its structural features and biological potential position it at the intersection of multiple cutting-edge research domains, making it a compound worth watching in the coming years.